3-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C22H19NO4/c24-22(23-18-9-10-20-21(14-18)26-12-11-25-20)17-7-4-8-19(13-17)27-15-16-5-2-1-3-6-16/h1-10,13-14H,11-12,15H2,(H,23,24)
• InChI Key: AGOMUCOIOPZGDH-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)C3=CC(=CC=C3)OCC4=CC=CC=C4
• Molecular Formula: C22H19NO4
• Molecular Weight: 361.4 g/mol

Description

3-(benzyloxy)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BDBO-Bz and has been extensively studied for its synthesis method, mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of BDBO-Bz is not fully understood, but it is believed to involve the modulation of certain signaling pathways in cells. BDBO-Bz has been shown to inhibit the activity of certain enzymes, such as topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
BDBO-Bz has been shown to exhibit several biochemical and physiological effects, including the induction of apoptosis, the inhibition of cell proliferation, and the modulation of neurotransmitter receptors. BDBO-Bz has also been shown to exhibit potent anticancer activity in several cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BDBO-Bz in lab experiments is its high potency and selectivity. BDBO-Bz has been shown to exhibit potent activity at low concentrations, making it a valuable tool for studying various signaling pathways in cells. However, one of the limitations of using BDBO-Bz is its limited solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for the study of BDBO-Bz. One of the most promising directions is the development of BDBO-Bz analogs with improved pharmacological properties. Another potential direction is the study of BDBO-Bz in combination with other chemotherapeutic agents for the treatment of cancer. Additionally, the study of BDBO-Bz in animal models could provide valuable insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of BDBO-Bz involves several steps, including the preparation of the starting materials and the reaction conditions. One of the most common methods for synthesizing BDBO-Bz is the Suzuki coupling reaction, which involves the reaction of 3-(benzyloxy)benzeneboronic acid with 2,3-dihydro-1,4-benzodioxin-6-yl bromide in the presence of a palladium catalyst. This method has been shown to be efficient and yields high purity products.

Scientific Research Applications

BDBO-Bz has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of BDBO-Bz is in the field of medicinal chemistry, where it has been shown to exhibit potent antitumor activity. BDBO-Bz has also been studied for its potential applications in the field of neuroscience, where it has been shown to modulate the activity of certain neurotransmitter receptors.